Cas no 56975-13-4 (DI-Alkanolamine)

DI-Alkanolamine structure
DI-Alkanolamine structure
Product Name:DI-Alkanolamine
CAS No:56975-13-4
MF:C16H35NO2
MW:273.454605340958
CID:946280
PubChem ID:18332274
Update Time:2025-04-19

DI-Alkanolamine Chemical and Physical Properties

Names and Identifiers

    • DI-Alkanolamine
    • 1-[(2-Hydroxyethyl)amino]tetradecan-2-ol
    • 2-tetradecanol, 1-[(2-hydroxyethyl)amino]-
    • LogP
    • DTXSID701274374
    • SCHEMBL968428
    • 1-[(2-Hydroxyethyl)amino]-2-tetradecanol
    • CHEMBL3758744
    • 56975-13-4
    • 1-(2-hydroxyethylamino)tetradecan-2-ol
    • IEXSDLUUGZIKLK-UHFFFAOYSA-N
    • Inchi: 1S/C16H35NO2/c1-2-3-4-5-6-7-8-9-10-11-12-16(19)15-17-13-14-18/h16-19H,2-15H2,1H3
    • InChI Key: IEXSDLUUGZIKLK-UHFFFAOYSA-N
    • SMILES: OC(CNCCO)CCCCCCCCCCCC

Computed Properties

  • Exact Mass: 273.26695
  • Monoisotopic Mass: 273.266779359g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 15
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • PSA: 52.49
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